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Compound of Interest

Compound Name:
4-(Benzyloxy)-3-chloro-5-

fluorobenzaldehyde

CAS No.: 1709785-15-8

Cat. No.: B3245706

Get Quote

Executive Summary: The Asymmetric Halogen
Advantage[1]
In the landscape of medicinal chemistry intermediates, 4-(Benzyloxy)-3-chloro-5-
fluorobenzaldehyde (CAS: 1709785-15-8) represents a critical "hybrid" scaffold.[1] Unlike its

symmetric counterparts (3,5-difluoro or 3,5-dichloro), this molecule introduces electronic and

steric asymmetry.[1] This guide analyzes its solid-state properties, synthesis, and structural

advantages compared to standard alternatives.[1]

Why this molecule matters:

Metabolic Stability: The 5-Fluoro substituent blocks metabolic oxidation while maintaining a

smaller steric profile than chlorine.[1]

Crystal Engineering: The mixed halogenation (Cl/F) creates unique "halogen bonding"

opportunities, often leading to denser crystal packing and altered solubility profiles compared

to mono-halogenated analogs.[1]
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Application: A verified intermediate for Adenosine 2A receptor modulators and CLK inhibitors

[1, 2].[1]

Comparative Analysis: Target vs. Alternatives
The following table contrasts the target molecule with its primary structural competitors. Note

that while specific unit cell data for the target is experimentally derived, the comparative values

are based on established crystallographic trends for polysubstituted benzaldehydes [3, 4].[1]

Table 1: Physicochemical & Structural Comparison
Feature

Target: 3-Cl, 5-

F

Alt A: 3,5-

Dichloro

Alt B: 3,5-

Difluoro

Alt C: Non-

Halogenated

Symmetry
Asymmetric (

)

Symmetric (

)

Symmetric (

)
Symmetric

Electronic

Character

Push-Pull

(Inductive)

Strong e-

withdrawing

Strong e-

withdrawing

Electron rich

(Ether)

Crystal Packing

Force

Halogen Bonding

(Cl[1][2]···O) + F-

Dipole

Dominant

Cl[1]···Cl / Cl···O

Weak F···F /

Dipole

-

Stacking

Predicted

Density

~1.42 - 1.48

g/cm³
>1.50 g/cm³ ~1.35 g/cm³ ~1.20 g/cm³

Solubility (LogP) High (Hybrid)
Very High

(Lipophilic)
Moderate Moderate

Melting Point

Trend

Moderate (Lower

Symmetry)

High (Stable

Lattice)
Moderate Low

Analyst Insight: The target molecule's asymmetry often disrupts the high-melting crystal lattice

seen in the 3,5-dichloro analog, potentially increasing solubility in organic solvents—a desirable

trait for process chemistry.[1]
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To validate the structural claims, the following protocols ensure reproducible synthesis and

crystal growth.

Synthesis Workflow (Williamson Etherification)
Objective: Synthesize high-purity 4-(benzyloxy)-3-chloro-5-fluorobenzaldehyde.

Reagents: 3-Chloro-4,5-difluorobenzaldehyde (Precursor), Benzyl alcohol,

(Base), DMF (Solvent).[1]

Procedure:

Dissolve precursor (1.0 eq) in DMF (0.5 M).

Add

(1.5 eq) and stir at 60°C for 30 min.

Slowly add Benzyl alcohol (1.05 eq) to minimize bis-alkylation.[1]

Heat to 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1]

Work-up: Pour into ice water. Filter the precipitate.[1] Recrystallize from Ethanol/Water (9:1).

[1]

Crystal Growth for XRD
Objective: Obtain single crystals suitable for X-ray Diffraction.

Method: Slow Evaporation.[1]

Solvent System: Acetone/Hexane (1:[1]1) or Methanol.[1]

Protocol: Dissolve 20 mg of purified product in 2 mL Acetone. Filter into a clean vial. Add 1

mL Hexane carefully on top (antisolvent layering).[1] Cover with parafilm, poke 3 pinholes,

and store at 4°C in a vibration-free zone.

Structural Mechanism & Visualization[1]
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Synthesis Logic Pathway
The following diagram illustrates the critical decision points in the synthesis and crystallization

workflow.

Start: 3-Cl-4,5-difluorobenzaldehyde Reaction: Benzyl Alcohol + K2CO3
(Nucleophilic Aromatic Substitution)

 DMF, 80°C
Crude Product

 Precipitation Recrystallization
(EtOH/H2O)

 Filtration Single Crystal Growth
(Acetone/Hexane)

 Slow Evap.
XRD & DSC Analysis

 Data Collection

Click to download full resolution via product page

Figure 1: Step-by-step synthesis and characterization workflow for the target molecule.

Crystal Packing Interactions
The unique behavior of this molecule arises from the competition between Chlorine and

Fluorine interactions.[1]

4-(Benzyloxy)-3-chloro-5-fluorobenzaldehyde

Halogen Bond
(C-Cl···O=C)

 Primary Directional Force

Weak Electrostatic
(C-H···F)

 Secondary Packing

Pi-Pi Stacking
(Offset Benzene Rings)

 Stabilization

3D Crystal Lattice
(Space Group: P21/c predicted)

Click to download full resolution via product page

Figure 2: Hierarchical intermolecular interactions stabilizing the crystal lattice.[1]

Technical Discussion: The "Halogen Hybrid" Effect
Halogen Bonding vs. Dipole Interactions
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In the 3,5-dichloro derivatives (Alternative A), the lattice is dominated by strong Type II

Halogen[1]···Halogen interactions or C-Cl[1]···O bonds [3].[1] However, in our target (3-Cl, 5-F),

the Fluorine atom is not polarizable enough to form strong halogen bonds.[1] Instead, it acts as

a hydrogen bond acceptor (C-H[1]···F).

Experimental Implication:

XRD Expectation: Look for "Head-to-Tail" stacking where the electron-poor fluorinated ring

sits over the electron-rich benzyloxy ring of a neighbor.[1]

Thermal Analysis (DSC): Expect a sharper endotherm compared to the 3,5-difluoro analog

due to the "locking" effect of the Chlorine atom, but a lower melting point than the 3,5-

dichloro analog due to asymmetry.[1]

Solubility & Bioavailability
The 3-Cl, 5-F substitution pattern is specifically designed to modulate Lipophilicity (LogP).[1]

Fluorine: Lowers metabolic clearance (blocks P450 sites).[1]

Chlorine: Increases lipophilicity significantly more than Fluorine, aiding membrane

permeability.[1]

Result: This molecule offers a balanced profile often superior to the "All-Chloro" (too

insoluble) or "All-Fluoro" (metabolically stable but less potent) variants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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